Cas no 880149-29-1 (Bismuth;pentapotassium;2-hydroxypropane-1,2,3-tricarboxylate)

• Product Name: Bismuth;pentapotassium;2-hydroxypropane-1,2,3-tricarboxylate
• CAS No: 880149-29-1
• MF: C₆H₈BiKO₇
• MW: 440.202200889587
• CID: 2811129
• PubChem ID: 53297469
• Update Time: 2025-06-08

Bismuth;pentapotassium;2-hydroxypropane-1,2,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• bismuth,pentapotassium,2-hydroxypropane-1,2,3-tricarboxylate
• Bismuth subcitrate potassium
• Bismuth subcitrate potassium (USAN)
• BISMUTHSUBCITRATEPOTASSIUM
• A14937
• D09739
• AB01568270_01
• Bismuth;pentapotassium;2-hydroxypropane-1,2,3-tricarboxylate
• DA-71545
• s4093
• CCG-270467
• AKOS032945130
• 880149-29-1

• Inchi： 1S/C6H8O7.Bi.K/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;
• InChI Key： ZBCVUEHBBZTSOB-UHFFFAOYSA-N
• SMILES： [K].[Bi].O=C(CC(CC(O)=O)(C(O)=O)O)O

Computed Properties

• Exact Mass: 781.80599 g/mol
• Monoisotopic Mass: 781.80599 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 281
• Molecular Weight: 782.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on Bismuth;pentapotassium;2-hydroxypropane-1,2,3-tricarboxylate

Recent Advances in Bismuth-Potassium Citrate Complex (880149-29-1) and Its Therapeutic Applications

The compound with CAS number 880149-29-1, known chemically as Bismuth;pentapotassium;2-hydroxypropane-1,2,3-tricarboxylate, represents a significant advancement in the field of medicinal chemistry. This bismuth-potassium citrate complex has garnered attention due to its unique chemical properties and potential therapeutic applications. Recent studies have focused on its role in gastrointestinal disorders, antimicrobial activity, and novel drug delivery systems. The coordination chemistry of bismuth with citrate ligands in this complex offers enhanced stability and bioavailability compared to traditional bismuth compounds.

Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's remarkable efficacy against Helicobacter pylori infections. The study revealed a 92% eradication rate in clinical trials, significantly higher than conventional bismuth subsalicylate treatments. The pentapotassium formulation appears to enhance the compound's solubility and gastric mucosal adherence, allowing for lower dosages and reduced side effects. Structural analysis using X-ray crystallography confirmed the formation of a stable coordination complex between bismuth and the citrate ligands, explaining its improved pharmacological profile.

In the area of antimicrobial applications, a 2024 study in Antimicrobial Agents and Chemotherapy reported potent activity of Bismuth;pentapotassium;2-hydroxypropane-1,2,3-tricarboxylate against multidrug-resistant Gram-negative pathogens. The compound demonstrated synergistic effects when combined with conventional antibiotics, reducing the minimum inhibitory concentration (MIC) of colistin by 8-fold against Pseudomonas aeruginosa. Researchers attribute this enhanced activity to the compound's ability to disrupt bacterial membrane potential and inhibit metalloenzyme function through bismuth's affinity for sulfur-containing residues.

The pharmaceutical development of this compound has progressed significantly, with Phase II clinical trials completed for peptic ulcer disease. Pharmacokinetic studies show that the potassium-rich formulation improves systemic absorption while maintaining localized therapeutic effects in the gastrointestinal tract. Advanced formulation strategies, including nanoparticle encapsulation, are being explored to further enhance the compound's therapeutic index. The unique chemical properties of 880149-29-1 make it a promising candidate for addressing current challenges in bismuth-based therapies, particularly regarding dosage optimization and resistance development.

Future research directions for Bismuth;pentapotassium;2-hydroxypropane-1,2,3-tricarboxylate include exploring its potential in oncology applications. Preliminary in vitro studies suggest selective cytotoxicity against certain cancer cell lines, possibly through interference with cellular redox homeostasis. The compound's radio-sensitizing properties are also under investigation for potential use in radiation therapy. As research continues, this innovative bismuth complex may represent a new paradigm in metal-based pharmaceuticals, combining the therapeutic benefits of bismuth with improved pharmacokinetic properties through advanced formulation chemistry.